Cas no 1368473-55-5 (2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one)

2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one structure
1368473-55-5 structure
Product Name:2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one
CAS No:1368473-55-5
MF:C9H8N2O3S
MW:224.236420631409
CID:2604980
PubChem ID:82494627
Update Time:2024-11-04

2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-6-NITRO-2H-BENZO[B][1,4]THIAZIN-3(4H)-ONE
    • CS-0100691
    • 2-methyl-6-nitro-4H-1,4-benzothiazin-3-one
    • 1368473-55-5
    • 2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one
    • MDL: MFCD21988758
    • Inchi: 1S/C9H8N2O3S/c1-5-9(12)10-7-4-6(11(13)14)2-3-8(7)15-5/h2-5H,1H3,(H,10,12)
    • InChI Key: BKCNCIQMFHFQGI-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2NC(C1C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 224.02556330g/mol
  • Monoisotopic Mass: 224.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100
  • XLogP3: 1.6

2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one Pricemore >>

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